Cas no 2102412-07-5 (TERT-BUTYL (4-AMINOBUTYL)(METHYL)CARBAMATE CITRATE)

• Product Name: TERT-BUTYL (4-AMINOBUTYL)(METHYL)CARBAMATE CITRATE
• CAS No: 2102412-07-5
• MF: C₁₆H₃₀N₂O₉
• MW: 394.417405605316
• CID: 5709235
• PubChem ID: 138110750
• Update Time: 2023-10-14

TERT-BUTYL (4-AMINOBUTYL)(METHYL)CARBAMATE CITRATE Chemical and Physical Properties

Names and Identifiers

• 2102412-07-5
• TERT-BUTYL (4-AMINOBUTYL)(METHYL)CARBAMATE CITRATE
• TERT-BUTYL(4-AMINOBUTYL)(METHYL)CARBAMATECITRATE

• Inchi： 1S/C10H22N2O2.C6H8O7/c1-10(2,3)14-9(13)12(4)8-6-5-7-11;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-8,11H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： HUEHVKFOOSABHZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCCN)=O)C(C)(C)C.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 394.19513054g/mol
• Monoisotopic Mass: 394.19513054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188Ų